Cas no 2171946-18-0 (2-{1-(4-fluorophenyl)methyl-5-methyl-1H-1,2,3-triazol-4-yl}acetamide)

• Product Name: 2-{1-(4-fluorophenyl)methyl-5-methyl-1H-1,2,3-triazol-4-yl}acetamide
• CAS No: 2171946-18-0
• MF: C₁₂H₁₃FN₄O
• MW: 248.256225347519
• CID: 6358930
• PubChem ID: 165573190
• Update Time: 2025-10-28

2-{1-(4-fluorophenyl)methyl-5-methyl-1H-1,2,3-triazol-4-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{1-(4-fluorophenyl)methyl-5-methyl-1H-1,2,3-triazol-4-yl}acetamide
• 2-{1-[(4-fluorophenyl)methyl]-5-methyl-1H-1,2,3-triazol-4-yl}acetamide
• 2171946-18-0
• EN300-1610680

• Inchi： 1S/C12H13FN4O/c1-8-11(6-12(14)18)15-16-17(8)7-9-2-4-10(13)5-3-9/h2-5H,6-7H2,1H3,(H2,14,18)
• InChI Key： LRBJVXSPSSMPAG-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CN1C(C)=C(CC(N)=O)N=N1

Computed Properties

• Exact Mass: 248.10733921g/mol
• Monoisotopic Mass: 248.10733921g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 73.8Ų

Additional information on 2-{1-(4-fluorophenyl)methyl-5-methyl-1H-1,2,3-triazol-4-yl}acetamide

Introduction to 2-{1-(4-Fluorophenyl)methyl-5-methyl-1H-1,2,3-triazol-4-yl}acetamide (CAS No. 2171946-18-0)

2-{1-(4-Fluorophenyl)methyl-5-methyl-1H-1,2,3-triazol-4-yl}acetamide (CAS No. 2171946-18-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a 1,2,3-triazole ring and a fluorinated phenyl group. These structural elements contribute to its potential biological activities and therapeutic applications.

The 1,2,3-triazole moiety is a well-known heterocyclic system that has been extensively studied for its diverse biological activities. The presence of this ring in the structure of 2-{1-(4-fluorophenyl)methyl-5-methyl-1H-1,2,3-triazol-4-yl}acetamide confers several advantages, such as enhanced metabolic stability and improved binding affinity to target proteins. The fluorinated phenyl group further enhances the compound's lipophilicity and can influence its pharmacokinetic properties.

Recent research has focused on the potential of 2-{1-(4-fluorophenyl)methyl-5-methyl-1H-1,2,3-triazol-4-yl}acetamide as a lead compound for the development of novel therapeutic agents. Studies have shown that this compound exhibits promising activity against various biological targets, including enzymes and receptors involved in inflammatory and neurodegenerative diseases.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the anti-inflammatory properties of 2-{1-(4-fluorophenyl)methyl-5-methyl-1H-1,2,3-triazol-4-yl}acetamide. The results demonstrated that this compound effectively inhibited the production of pro-inflammatory cytokines in vitro, suggesting its potential as an anti-inflammatory agent. Additionally, the compound showed good selectivity and low cytotoxicity, making it a promising candidate for further development.

Another area of interest is the potential neuroprotective effects of 2-{1-(4-fluorophenyl)methyl-5-methyl-1H-1,2,3-triazol-4-yl}acetamide. A study published in the European Journal of Pharmacology explored the ability of this compound to protect neurons from oxidative stress-induced damage. The findings indicated that 2-{1-(4-fluorophenyl)methyl-5-methyl-1H-1,2,3-triazol-4-yl}acetamide significantly reduced neuronal cell death and improved cellular viability under oxidative stress conditions.

The pharmacokinetic profile of 2-{1-(4-fluorophenyl)methyl-5-methyl-1H-1,2,3-triazol-4-yl}acetamide has also been evaluated in preclinical studies. These studies have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The presence of the fluorinated phenyl group contributes to its enhanced lipophilicity and improved bioavailability. Additionally, the compound shows good stability in plasma and low clearance rates, which are desirable attributes for a potential drug candidate.

In terms of safety and toxicity, preliminary assessments have indicated that 2-{1-(4-fluorophenyl)methyl-5-methyl-1H-1,2,3-triazol-4-y l}acetamide is well-tolerated at therapeutic doses. However, further studies are needed to fully evaluate its safety profile and potential side effects in humans.

The synthetic route for 2-{1-(4-fluorophenyl)methyl-5-methyl-1H - , , , -triazol - yl}acetamide involves several steps that are well-documented in the literature. The synthesis typically begins with the formation of a propargylic alcohol derivative from an appropriate starting material. This intermediate is then subjected to a copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction with an azide-functionalized fluorinated phenyl derivative to form the desired triazole ring. The final step involves acetylation to introduce the acetamide functionality.

The versatility of the CuAAC reaction allows for easy modification of the structure by incorporating different functional groups or substituents at various positions on the triazole ring or phenyl group. This flexibility makes 2-{1-(4-fluorophenyl)methyl -5-meth yl - , , , -tr iazol - yl } acet amide an attractive scaffold for medicinal chemistry efforts aimed at optimizing its biological activity and pharmacological properties.

In conclusion, 2-{1-(4-fluorophenyl)methyl-5-methyl-1H-1,2,3-triazol-4-y l}-acet amide (CAS No. 2 ) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences.